Cas no 35657-41-1 (Tert-Butyl (4-nitrobenzoyl)oxycarbamate)

Tert-Butyl (4-nitrobenzoyl)oxycarbamate is a specialized carbamate derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a 4-nitrobenzoyl moiety. This compound is primarily utilized in organic synthesis and peptide chemistry, where its Boc group serves as a robust protecting agent for amines, ensuring selective reactivity during multi-step reactions. The 4-nitrobenzoyl component enhances solubility and facilitates further functionalization. Its stability under acidic conditions and ease of deprotection make it a valuable intermediate in the synthesis of complex molecules. The compound is particularly advantageous in controlled-release applications and the preparation of pharmacologically active scaffolds, offering precision in protecting-group strategies.

Tert-Butyl (4-nitrobenzoyl)oxycarbamate structure

35657-41-1 structure

Product Name:Tert-Butyl (4-nitrobenzoyl)oxycarbamate

CAS No:35657-41-1

MF:C₁₂H₁₄N₂O₆

MW:282.249363422394

MDL:MFCD28101705

CID:920567

Update Time:2025-06-07

Tert-Butyl (4-nitrobenzoyl)oxycarbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (4-nitrobenzoyl)oxycarbamate
- &nbsp
- ：[(2-methylpropan-2-yl)oxycarbonylamino] 4-nitrobenzoate
- [(2-methylpropan-2-yl)oxycarbonylamino] 4-nitrobenzoate
- AC1L724I
- N-(4-Nitrobenzoyloxy)carbaminsaeure-t-butylester
- NSC191037
- tert-butyl [(4-nitrobenzoyl)oxy]carbamate
- tert-butyl 4-nitrobenzoyloxycarbamate
- AK157764
- tert-butyl ((4-nitrobenzoyl)oxy)carbamate
- AS06987
- ST2407618
- AX8291769
- [(tert-butoxy)carbonyl]amino 4-nitrobenzoate
- (4-Nitrobenzoyloxy)carbamic acid tert-butyl ester
- Tert-Butyl (4-nitrobenzoyl)oxycarbamate
- MDL： MFCD28101705
- Inchi： 1S/C12H14N2O6/c1-12(2,3)19-11(16)13-20-10(15)8-4-6-9(7-5-8)14(17)18/h4-7H,1-3H3,(H,13,16)
- InChI Key： OUSVXMMZACDPPH-UHFFFAOYSA-N
- SMILES： O(C(NOC(C1C=CC(=CC=1)[N+](=O)[O-])=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 282.08522
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 376
Topological Polar Surface Area: 110

Experimental Properties

PSA: 107.77
LogP: 3.10540

Tert-Butyl (4-nitrobenzoyl)oxycarbamate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

Tert-Butyl (4-nitrobenzoyl)oxycarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VV149-1g	Tert-Butyl (4-nitrobenzoyl)oxycarbamate	35657-41-1	95+%	1g	335.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VV149-200mg	Tert-Butyl (4-nitrobenzoyl)oxycarbamate	35657-41-1	95+%	200mg	103.0CNY	2021-07-12
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T69880-250mg	tert-Butyl (4-nitrobenzoyl)oxycarbamate	35657-41-1	95%	250mg	¥67.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T69880-1g	tert-Butyl (4-nitrobenzoyl)oxycarbamate	35657-41-1	95%	1g	¥180.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T69880-5g	tert-Butyl (4-nitrobenzoyl)oxycarbamate	35657-41-1	95%	5g	¥626.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T69880-100mg	tert-Butyl (4-nitrobenzoyl)oxycarbamate	35657-41-1	95%	100mg	¥67.0	2023-09-06
Chemenu	CM125099-5g	tert-butyl ((4-nitrobenzoyl)oxy)carbamate	35657-41-1	95%	5g	$105	2023-01-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B847828-250mg	tert-Butyl (4-nitrobenzoyl)oxycarbamate	35657-41-1	95%	250mg	956.70	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VV149-100mg	Tert-Butyl (4-nitrobenzoyl)oxycarbamate	35657-41-1	95+%	100mg	71CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VV149-250mg	Tert-Butyl (4-nitrobenzoyl)oxycarbamate	35657-41-1	95+%	250mg	150CNY	2021-05-08